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Compound of Interest

10(Z),13(Z)-Nonadecadienoy!
Compound Name:
chloride

cat. No.: B15552993

Essential Safety and Handling Guide for
10(2),13(Z)-Nonadecadienoyl Chloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 10(Z),13(Z)-Nonadecadienoyl chloride (CAS No. 960593-66-2) in
a laboratory setting. The following information is critical for researchers, scientists, and
professionals in drug development to ensure safe handling and maintain experimental integrity.

Chemical Identifier and Properties:

Property Value
Molecular Formula C19H33CIO[1]
Molecular Weight 312.92 g/mol [1]
Physical State Liquid[1]

Purity >99%]1]
Storage Freezer[1]

Immediate Safety Precautions
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Based on the general reactivity of acyl chlorides, 10(Z),13(Z)-Nonadecadienoyl chloride is
expected to be corrosive and react with water. Therefore, stringent safety measures are
imperative. The following table summarizes the required Personal Protective Equipment (PPE).

Required Equipment and Rationale and Best
PPE Category . .
Specifications Practices
As described by OSHA's eye
and face protection regulations
] in 29 CFR 1910.133 or
] Chemical safety goggles and a
Eye and Face Protection European Standard EN166,

face shield. ) o
this combination protects

against splashes of the

corrosive liquid.[2]

- Gloves: Impervious gloves

(e.g., nitrile, neoprene). ) )
, Protects against skin burns
Regularly inspect for and S )
) ] and irritation. Contaminated
) ] immediately replace any )
Skin Protection clothing should be removed
damaged gloves. - Lab Coat: A )
. . immediately and washed
chemically resistant lab coat or
) before reuse.[2][3]
apron. - Clothing: Long pants

and closed-toe shoes.

Prevents inhalation of

Use in a well-ventilated area, corrosive and irritating vapors.
Respiratory Protection preferably within a chemical If a fume hood is not available,
fume hood.[2] a NIOSH-approved respirator

may be necessary.

To prevent direct contact with

Hand Protection Impervious gloves. )
the skin.[3]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.[2]
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Work exclusively within a certified chemical fume hood to minimize inhalation exposure.
Prepare all necessary equipment and reagents before handling the compound.

Have appropriate spill cleanup materials readily available (e.g., inert absorbent material like
sand or vermiculite).

. Handling the Compound:
Wear all required PPE as outlined in the table above.

Allow the container of 10(Z),13(Z)-Nonadecadienoyl chloride to equilibrate to room
temperature before opening to prevent moisture condensation.

Open the container slowly and carefully in the fume hood to release any potential pressure
buildup.

Use compatible, dry glassware and equipment to prevent reaction with water.
Dispense the required amount of the liquid carefully, avoiding splashes.

. Post-Handling:
Tightly seal the container after use and store it in a freezer as recommended.[1]

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Emergency Procedures
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Emergency Scenario First Aid and Response

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[2]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek immediate medical attention.[2]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not
Inhalation ) ] o o

breathing, begin artificial respiration. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[4]

Evacuate the area. Wear appropriate PPE and
contain the spill with an inert absorbent material.
] Collect the absorbed material into a suitable,
spill labeled container for disposal. Do not use water
to clean up the spill as acyl chlorides react with

water.

Disposal Plan

» All waste containing 10(Z),13(Z)-Nonadecadienoyl chloride must be considered hazardous

waste.

» Dispose of the chemical and any contaminated materials in a tightly sealed, properly labeled

container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of it down the drain.
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Workflow for Safe Handling of 10(Z),13(Z)-
Nonadecadienoyl Chloride

Preparation

Don Appropriate PPE

Y

Verify Fume Hood Functionality

Y

Gather All Necessary Materials

Y

Prepare Spill Kit

Proceed to Handling

HarIIing

Open Container in Fume Hood

\

Dispense Chemical

Securely Close Container Spill Occurs Personnel Exposure

[

’Proceed to Cleanup

Cleanup &iisposal
Decontaminate Work Area Contain Spill Cleanup with Inert Absorbent Administer First Aid Seek Immediate Medical Attention

|

Segregate Hazardous Waste

4

Dispose of Waste per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. larodan.com [larodan.com]

o 2. fishersci.com [fishersci.com]

o 3. tcichemicals.com [tcichemicals.com]
e 4. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Personal protective equipment for handling 10(Z),13(2)-
Nonadecadienoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552993#personal-protective-equipment-for-
handling-10-z-13-z-nonadecadienoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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